Cas no 576-19-2 ((2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid)

(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid structure
576-19-2 structure
Product Name:(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid
CAS No:576-19-2
MF:C16H28N4O4S
MW:372.482922554016
MDL:MFCD00077319
CID:38432
PubChem ID:24891762
Update Time:2025-04-18

(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • Biocytin
    • N6-[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-lysine
    • (2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-aminohexanoic acid
    • Biocytin​
    • H-L-Lys(Biotinyl)-OH
    • H-Lys(biotinyl)-OH
    • H-Lys(biotinyl)-OH(Biocytin)
    • N'-Biotinyl-L-lysine
    • (S)-(-)-Pindolol
    • Bct,Nε-(+)-Biotinyl-L-lysine
    • Biotinyl-L-lysine
    • N6-[5-((3aS)-2-oxo-(3ar,6ac)-hexahydro-thieno[3,4-d]imidazol-4t-yl)-pentanoyl]-L-lysine
    • N6-[5-((3aS)-2-oxo-(3ar,6ac)-hexahydro-thieno[3,4-d]imidazol-4t-yl)-valeryl]-L-lysine
    • N6-D-Biotinyl-L-lysine
    • Ne-Biotynyl-L-lysine
    • Bct
    • Nε-(+)-Biotinyl-L-lysine
    • (+)-Biocytin
    • C16H28N4O4S
    • epsilon-N-Biotinyl-L-lysine
    • G6D6147J22
    • n6-{5-[(3as,4s,6ar)-2-oxohexahydro-1h-thieno[3,4-d]imidazol-4-yl]pentanoyl}-l-lysine
    • (2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanamido}-2-aminohexanoic acid
    • biotinyllysin
    • N6-(
    • (2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid
    • .epsilon.-N-Biotinyl-L-lysine
    • AKOS015915827
    • HY-101884
    • DTXSID30973172
    • DS-5744
    • CHEBI:27870
    • Biocytin (epsilon;-Biotinoyl-L-lysine)
    • (3aS-(3aalpha,4beta,6aalpha))-N(6)-(5-(hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)-L-lysine
    • N6-delta-Biotinyl-L-lysine
    • (S)-2-amino-6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanoic acid
    • BIOCYTIN [MI]
    • Q864247
    • L-Lysine, N6-(5-(hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)-, (3aS-(3aalpha,4beta,6aalpha))-
    • N(epsilon)-biotinyl-L-lysine
    • SCHEMBL305707
    • N-biotinyl-L-lysine
    • Biocytin, >=98% (TLC)
    • L-Lysine,N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-
    • 576-19-2
    • HB5035
    • N6-BIOTINYLLYSINE
    • N(6)-D-biotinyl-L-lysine
    • BAQMYDQNMFBZNA-MNXVOIDGSA-N
    • UNII-G6D6147J22
    • s9886
    • A869630
    • MFCD00077319
    • N-epsilon-Biotin-L-lysine
    • N~6~-{5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}-L-lysine
    • N6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)-L-lysine
    • N(SUP 6)-(5-((3AS,4S,6AR)-HEXAHYDRO-2-OXO-1H-THIENO(3,4-D)IMIDAZOL-4-YL)-1-OXOPENTYL)-L-LYSINE
    • BP-23273
    • epsilon-N-biotinyllysine
    • L-Lysine, N6-(5-((3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)-
    • N(6)-{5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}-L-lysine
    • CS-7587
    • (2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-azaniumylhexanoate
    • DA-71491
    • (2S)-6-(5-((3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno(3,4-d)imidazol-4-yl)pentanoylamino)-2-aminohexanoic acid
    • N(6)-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno(3,4-d)imidazol-4-yl)pentanoyl)-L-lysine
    • (2S)-6-(5-((3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno(3,4-d)imidazolidin-4-yl)pentanamido)-2-aminohexanoic acid
    • (2S)-6-(5-((3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno(3,4-d)imidazol-4-yl)pentanoylamino)-2-azaniumylhexanoate
    • (3AS-(3aalpha,4b,6aalpha))-N(6)-(5-(hexahydro-2-oxo-1H-thieno(3,4-D)imidazol-4-yl)-1-oxopentyl)-L-lysine
    • L-Lysine, N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-
    • (3AS-(3aalpha,4I2,6aalpha))-N(6)-(5-(hexahydro-2-oxo-1H-thieno(3,4-D)imidazol-4-yl)-1-oxopentyl)-L-lysine
    • N6-[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-lysine;Ne-biotinyl-L-lysine
    • FB18605
    • MDL: MFCD00077319
    • Inchi: 1S/C16H28N4O4S/c17-10(15(22)23)5-3-4-8-18-13(21)7-2-1-6-12-14-11(9-25-12)19-16(24)20-14/h10-12,14H,1-9,17H2,(H,18,21)(H,22,23)(H2,19,20,24)/t10-,11-,12-,14-/m0/s1
    • InChI Key: BAQMYDQNMFBZNA-MNXVOIDGSA-N
    • SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCC[C@@H](C(=O)O)N)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 372.18300
  • Monoisotopic Mass: 372.18312656g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 11
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: -2.4

Experimental Properties

  • Color/Form: Crystallization. It is hydrolyzed into biotin and L-Lysine in case of strong acid.
  • Density: 1.234
  • Melting Point: ~245 °C (dec.) (lit.)
  • Boiling Point: 748.0±60.0 °C at 760 mmHg
  • Flash Point: 406.2±32.9 °C
  • PSA: 158.85000
  • LogP: 2.15940
  • Solubility: It is easily soluble in water, glacial acetic acid, slightly soluble in ethanol, and almost insoluble in acetone and most other organic solvents.
  • Vapor Pressure: 0.0±5.4 mmHg at 25°C
  • Merck: 13,1227
  • Specific Rotation: D25 +53° (c = 1.05 in 0.1N NaOH)
  • Optical Activity: [α]20/D +53°, c = 1.05% in 0.1 M NaOH(lit.)

(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid Security Information

(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid Pricemore >>

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(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid Production Method

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